Cas no 898767-90-3 (8-(4-Iodophenyl)-8-oxooctanenitrile)

• Product Name: 8-(4-Iodophenyl)-8-oxooctanenitrile
• CAS No: 898767-90-3
• MF: C₁₄H₁₆INO
• MW: 341.18741607666
• MDL: MFCD02260580
• CID: 870697
• PubChem ID: 24723848
• Update Time: 2025-06-09

8-(4-Iodophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(4-IODOPHENYL)-8-OXOOCTANENITRILE
• MFCD02260580
• AKOS016019586
• 898767-90-3
• MS-21227
• DTXSID00642247
• 8-(4-Iodophenyl)-8-oxooctanenitrile

• MDL： MFCD02260580
• Inchi： 1S/C14H16INO/c15-13-9-7-12(8-10-13)14(17)6-4-2-1-3-5-11-16/h7-10H,1-6H2
• InChI Key： BWBAVCUYDQLOGZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 341.02800
• Monoisotopic Mass: 341.02766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.33808

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(4-Iodophenyl)-8-oxooctanenitrile

Introduction to 8-(4-Iodophenyl)-8-oxooctanenitrile (CAS No. 898767-90-3)

8-(4-Iodophenyl)-8-oxooctanenitrile (CAS No. 898767-90-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its iodophenyl and cyano functional groups, which contribute to its chemical reactivity and biological activity. The compound's structure consists of an eight-carbon chain with a cyano group at the terminal position, an oxo group at the same position, and a 4-iodophenyl substituent attached to the eighth carbon.

The synthesis of 8-(4-Iodophenyl)-8-oxooctanenitrile typically involves multi-step reactions, including the formation of the iodophenyl intermediate and subsequent functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In the context of medicinal chemistry, 8-(4-Iodophenyl)-8-oxooctanenitrile has been explored for its potential as a lead compound in drug discovery. The presence of the iodophenyl group provides a handle for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties. Additionally, the cyano group can be converted into various functional groups, such as carboxylic acids or amides, which are common in bioactive molecules.

Recent studies have investigated the biological activity of 8-(4-Iodophenyl)-8-oxooctanenitrile and its derivatives. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding highlights the compound's potential as a therapeutic agent and warrants further investigation.

The physical and chemical properties of 8-(4-Iodophenyl)-8-oxooctanenitrile have also been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in various solvents has been characterized, which is crucial for its use in both synthetic and biological assays.

In addition to its potential therapeutic applications, 8-(4-Iodophenyl)-8-oxooctanenitrile has been explored for its use in materials science. The unique combination of functional groups makes it suitable for applications in polymer chemistry and materials engineering. For example, researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with improved mechanical properties and thermal stability.

The environmental impact of 8-(4-Iodophenyl)-8-oxooctanenitrile is another important consideration. Studies have shown that the compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing emphasis on sustainable chemical processes in both academic and industrial settings.

In conclusion, 8-(4-Iodophenyl)-8-oxooctanenitrile (CAS No. 898767-90-3) is a versatile compound with promising applications in medicinal chemistry, materials science, and sustainable chemistry. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As new synthetic methods and biological assays continue to evolve, the potential uses of this compound are likely to expand, contributing to advancements in multiple scientific fields.